Cas no 552331-85-8 (5-Bromopyridine-3-thiol)

• Product Name: 5-Bromopyridine-3-thiol
• CAS No: 552331-85-8
• MF: C₅H₄BrNS
• MW: 190.060958862305
• CID: 1082850
• PubChem ID: 22607386
• Update Time: 2025-10-30

5-Bromopyridine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyridine-3-thiol
• 3-PYRIDINETHIOL, 5-BROMO-
• SCHEMBL6835418
• DB-368625
• CS-0453534
• EN300-1267359
• CXA33185
• SB21106
• WTGUVGABIUXMIS-UHFFFAOYSA-N
• ZB1793
• 552331-85-8
• 5-Bromo-pyridine-3-thiol
• P12662

• Inchi： 1S/C5H4BrNS/c6-4-1-5(8)3-7-2-4/h1-3,8H
• InChI Key： WTGUVGABIUXMIS-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)S

Computed Properties

• Exact Mass: 188.92478g/mol
• Monoisotopic Mass: 188.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 13.9Ų

Additional information on 5-Bromopyridine-3-thiol

Comprehensive Overview of 5-Bromopyridine-3-thiol (CAS No. 552331-85-8): Properties, Applications, and Industry Insights

5-Bromopyridine-3-thiol (CAS No. 552331-85-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur- and bromine-containing derivative of pyridine exhibits unique reactivity, making it a valuable intermediate in organic synthesis. The compound's molecular formula, C₅H₄BrNS, and its distinct thiol functional group contribute to its versatile applications across multiple scientific domains.

Recent trends in drug discovery and material science have increased demand for halogenated pyridine derivatives, with researchers particularly interested in their role as building blocks for bioactive molecules. The bromine atom at the 5-position and thiol group at the 3-position create multiple sites for further functionalization, enabling the synthesis of complex molecular architectures. Analytical techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound's structure and purity.

In pharmaceutical applications, 5-Bromopyridine-3-thiol serves as a precursor for developing kinase inhibitors and antimicrobial agents. Its molecular framework appears in several drug candidate molecules currently under investigation for treating inflammatory conditions and metabolic disorders. The compound's ability to participate in cross-coupling reactions makes it particularly valuable in medicinal chemistry workflows, where researchers frequently search for "pyridine-thiol derivatives in drug design" or "bromopyridine applications in pharmaceuticals".

The agrochemical industry utilizes 552331-85-8 in developing novel crop protection agents. Its structural features contribute to the creation of compounds with improved pesticidal activity and environmental stability. Recent patents demonstrate its incorporation into next-generation fungicides, addressing growing concerns about agricultural chemical resistance—a hot topic frequently searched in connection with "innovative agrochemical intermediates".

From a synthetic chemistry perspective, 5-Bromopyridine-3-thiol participates in various transformations, including palladium-catalyzed couplings, nucleophilic substitutions, and oxidation reactions. The compound's dual functionality allows for sequential modifications, a feature highly valued in combinatorial chemistry approaches. Laboratories often investigate "selective bromopyridine reactions" and "thiol-protection strategies" when working with this material.

Quality control of CAS No. 552331-85-8 requires strict adherence to analytical standards, with typical specifications including ≥98% purity by HPLC and proper storage under inert atmosphere to prevent thiol oxidation. Suppliers emphasize batch-to-batch consistency, responding to industry demands for reliable chemical intermediates—a key concern for researchers who frequently search for "high-purity bromopyridine suppliers" or "certified pyridine derivatives".

Emerging applications in material science explore the compound's potential in creating functionalized surfaces and molecular assemblies. The thiol group's affinity for metal surfaces makes 5-Bromopyridine-3-thiol interesting for nanotechnology applications, particularly in self-assembled monolayers (SAMs) for sensor development. This aligns with current research trends in "smart materials design" and "molecular electronics".

Environmental and green chemistry considerations have led to improved synthetic routes for 552331-85-8, with recent literature describing catalyst systems that enhance atom economy and reduce hazardous byproducts. These advancements address the growing market demand for sustainable chemical processes, a topic frequently searched alongside "eco-friendly heterocycle synthesis".

The global market for 5-Bromopyridine-3-thiol reflects increasing R&D investment in specialty chemicals, with particular growth in regions with strong pharmaceutical innovation ecosystems. Market analyses often highlight the compound's role in value-added chemical production, making "bromopyridine market trends" a relevant search term for industry professionals.

Future research directions for CAS No. 552331-85-8 may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's structural features suggest possible applications in developing theranostic agents—a cutting-edge area combining therapy and diagnostics. This aligns with current scientific interest in "multifunctional pharmaceutical ingredients" and "precision medicine platforms".